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Compound of Interest

Compound Name: 4-Chloro-2,6-difluorophenol

Cat. No.: B176277

CAS Number: 164790-68-5

Disclaimer: This technical guide provides a comprehensive overview of 4-Chloro-2,6-
difluorophenol. It is important to note that publicly available, peer-reviewed experimental data
for this specific compound is limited. Therefore, some sections of this guide, particularly
concerning detailed experimental protocols and spectroscopic analysis, are based on
established chemical principles and data from structurally related compounds. This information
is intended for research and development purposes and should be used with the understanding
that it serves as a predictive and comparative resource.

Introduction

4-Chloro-2,6-difluorophenol is a halogenated aromatic compound of interest to researchers
and scientists in drug development and chemical synthesis. Its structure, featuring a phenol
ring substituted with a chlorine atom and two fluorine atoms, suggests potential applications as
a building block in the synthesis of more complex molecules, including pharmaceutical
intermediates and agrochemicals. The presence of fluorine atoms can significantly alter the
physicochemical and biological properties of a molecule, often enhancing metabolic stability,
binding affinity, and lipophilicity.

Physicochemical Properties

The fundamental physicochemical properties of 4-Chloro-2,6-difluorophenol are summarized
in the table below. These properties are crucial for understanding its behavior in chemical
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reactions and biological systems.

Property Value Source

CAS Number 164790-68-5 [1]

Molecular Formula CeHsCIF20 [1]

Molecular Weight 164.54 g/mol [1]

Appearance White crystalline solid Internal Prediction
Melting Point 54 -56 °C Internal Prediction
Odor Phenolic Internal Prediction

Synthesis

A specific, detailed experimental protocol for the synthesis of 4-Chloro-2,6-difluorophenol is
not readily available in the published literature. However, a plausible synthetic route can be
proposed based on well-established reactions for the synthesis of substituted phenols, such as
the diazotization of an aniline precursor. A likely precursor for this synthesis would be 4-chloro-
2,6-difluoroaniline.

Proposed Experimental Protocol: Synthesis of 4-Chloro-
2,6-difluorophenol via Diazotization

Materials:

4-chloro-2,6-difluoroaniline

Concentrated sulfuric acid (H2SOa)

Sodium nitrite (NaNO2)

Water (H20)

e Ice

Copper(ll) sulfate (CuSOa) (optional, for Sandmeyer-type reaction)
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 Diethyl ether or other suitable organic solvent for extraction
e Anhydrous magnesium sulfate (MgSQOa) or sodium sulfate (Na2S0Oa) for drying

o Standard laboratory glassware and equipment (beakers, flasks, dropping funnel, condenser,
magnetic stirrer, heating mantle, rotary evaporator)

Methodology:
o Diazotization:

o In a flask equipped with a magnetic stirrer and a dropping funnel, dissolve a known
guantity of 4-chloro-2,6-difluoroaniline in a mixture of concentrated sulfuric acid and water,

cooled in an ice bath to 0-5 °C.

o Slowly add a pre-cooled aqueous solution of sodium nitrite dropwise to the aniline solution
while maintaining the temperature between 0 and 5 °C. The addition should be controlled

to prevent the temperature from rising.

o Stir the mixture for an additional 30 minutes at this temperature to ensure the complete

formation of the diazonium salt.
e Hydrolysis of the Diazonium Salt:
o In a separate flask, bring a volume of water to a boil.

o Slowly and carefully add the cold diazonium salt solution to the boiling water. Vigorous
evolution of nitrogen gas will be observed.

o The resulting phenol will steam distill. Collect the distillate, which will be an aqueous
solution/suspension of 4-Chloro-2,6-difluorophenol.

o Work-up and Purification:
o Extract the collected distillate with diethyl ether or another suitable organic solvent.

o Combine the organic extracts and wash them with a saturated sodium bicarbonate
solution to remove any acidic impurities, followed by a wash with brine.
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o Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

o Filter to remove the drying agent and concentrate the filtrate using a rotary evaporator to
obtain the crude 4-Chloro-2,6-difluorophenol.

o Further purification can be achieved by recrystallization from a suitable solvent or by
column chromatography.

The following diagram illustrates the proposed synthetic workflow.
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Synthesis of 4-Chloro-2,6-difluorophenol

4-chloro-2,6-difluoroaniline

Step 1

Diazotization

(NaNO2, H2S04, 0-5 °C)

4-Chloro-2,6-difluorobenzenediazonium salt

Hydrolysis

(H20, heat)

Crude 4-Chloro-2,6-difluorophenol

tep 3

Purification
(Extraction, Recrystallization/Chromatography)

l

Pure 4-Chloro-2,6-difluorophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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